Cas no 2229230-21-9 (2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid)

• Product Name: 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid
• CAS No: 2229230-21-9
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6415672
• PubChem ID: 165826784
• Update Time: 2025-08-04

2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2229230-21-9
• EN300-1925566
• 2-[1-(5-bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid
• 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid

• Inchi： 1S/C9H9BrN2O3/c10-5-3-11-8(12-4-5)9(1-2-9)6(13)7(14)15/h3-4,6,13H,1-2H2,(H,14,15)
• InChI Key： XKQQLHLGZAODSK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(C(=O)O)O)CC2)=NC=1

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid

Introduction to 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid (CAS No. 2229230-21-9)

2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2229230-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid features a unique combination of functional groups, including a cyclopropyl ring, a bromopyrimidine moiety, and a hydroxyacetic acid side chain. These structural elements contribute to its distinctive chemical properties and potential biological interactions. The presence of the 5-Bromopyrimidin-2-yl group, in particular, suggests strong potential for interaction with biological targets such as enzymes and receptors, which are critical in modulating various physiological processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and cellular signaling mechanisms. The hydroxyacetic acid component of this molecule may play a role in its ability to interact with biological systems, potentially making it useful in the treatment of inflammatory diseases or other conditions where such interactions are beneficial. Furthermore, the cyclopropyl ring is known to enhance the metabolic stability of small molecules, which is an important consideration in drug design.

One of the most compelling aspects of 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid is its potential as a scaffold for further chemical modification. Researchers have been exploring ways to derivatize this compound to enhance its pharmacological properties or to expand its therapeutic applications. For instance, modifications to the 5-Bromopyrimidin-2-yl group could alter its binding affinity to specific targets or introduce new biological activities. Similarly, alterations to the hydroxyacetic acid side chain might improve solubility or bioavailability.

The compound has been studied in various preclinical models to assess its potential therapeutic effects. Initial studies have shown that derivatives of this molecule may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, there is evidence suggesting that compounds with similar structural features may have anticancer effects by interfering with critical signaling pathways in tumor cells. These findings highlight the importance of 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid as a lead compound for further drug development.

Advances in computational chemistry and high-throughput screening techniques have accelerated the process of identifying promising candidates like 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid. These technologies allow researchers to rapidly evaluate the biological activity of numerous compounds, including those with complex structures. By leveraging these tools, scientists can identify optimal derivatives for further investigation and development.

The synthesis of 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid presents unique challenges due to its intricate molecular framework. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex core structure efficiently.

As research continues, the potential applications of 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid are likely to expand. For instance, it may be explored as a starting point for developing treatments for neurological disorders by targeting specific receptors or enzymes involved in neurodegenerative diseases. Additionally, its structural features could make it useful in designing agents that modulate metabolic pathways associated with metabolic syndromes.

The safety and efficacy of any potential drug candidate must be thoroughly evaluated before moving into clinical trials. Preclinical studies involving 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid are ongoing to determine its toxicity profile and optimal dosing regimens. These studies will provide critical data for regulatory agencies to assess whether this compound is ready for human testing.

In conclusion, 2-[1-(5-Bromopyrimidin-2-yl)cyclopropyl]-2-hydroxyacetic acid (CAS No. 2229230-21-9) represents a promising area of research with significant potential for therapeutic applications. Its unique molecular structure and demonstrated biological activity make it an attractive candidate for further development in pharmaceuticals. As research progresses, this compound may play a crucial role in addressing various medical challenges by interacting with key biological targets and modulating disease-related pathways.